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Compound of Interest

Compound Name:
2-Chloro-4-iodo-5-

(methoxymethoxy)pyridine

CAS No.: 877133-57-8

Cat. No.: B1507372

Get Quote

Executive Summary & Immediate Action
2-Chloro-4-iodo-5-(methoxymethoxy)pyridine requires strict segregation into Halogenated

Organic Waste streams.

CRITICAL WARNING: This compound contains a Methoxymethoxy (MOM) protecting group.

Under no circumstances should this waste be mixed with acidic waste streams or strong

oxidizers. Acidic contact will trigger hydrolysis, releasing Formaldehyde gas (carcinogen) and

Methanol, potentially pressurizing waste containers and creating immediate inhalation hazards.
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Disposal Category Halogenated Organic Waste

RCRA Characteristics Toxic (Pyridine derivative), Halogenated

Primary Hazard Formaldehyde generation (if acidified), Toxicity

Container Type HDPE or Glass (Amber preferred for stability)

Incompatible Streams
Acids (Sulfuric, HCl, etc.), Oxidizers, Non-

Halogenated Solvents

Chemical Profile & Risk Assessment
To ensure safe handling, operators must understand the causality behind these disposal

requirements. This is not arbitrary; it is based on the specific reactivity of the functional groups

present.

A. The Methoxymethoxy (MOM) Hazard
The MOM group (

) is an acetal.[1] While stable in basic conditions, it is highly labile in acidic environments.[2]

Mechanism: Upon contact with acid (

), the acetal linkage hydrolyzes.[1][2]

Reaction:

Operational Consequence: Disposing of this compound into a "General Organic Waste"

carboy that contains traces of acidic byproducts (e.g., TFA, HCl washes) can generate

formaldehyde gas. In a tightly capped waste container, this leads to pressure buildup and

potential rupture, followed by exposure to a known carcinogen 1.

B. Halogen Content (Chlorine & Iodine)
The presence of Chlorine (Cl) and Iodine (I) mandates the "Halogenated" classification.

Incineration Requirements: Halogenated wastes require specific high-temperature

incineration protocols to prevent the formation of dioxins and to scrub acid gases (HCl, HI)
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generated during combustion.

Iodine Specifics: Iodine is a heavy halogen. If disposing of quantities exceeding 100g, notify

your waste contractor, as iodine can be corrosive to standard incinerator scrubbers.

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation
Before moving the material, confirm its state.

Solid Waste (Pure Compound/Precipitate):

Place solid material in a dedicated wide-mouth jar (HDPE or Glass).

Do not dissolve in solvent solely for disposal unless required by facility policy. Solid

disposal reduces solvent load and cost.

Label as: "Hazardous Waste - Solid - Toxic - Halogenated Pyridine Derivative."

Liquid Waste (Mother Liquors/Reaction Mixtures):

pH Check: Verify the solution is Neutral (pH 7) or slightly Basic (pH 8-9).

Action: If the solution is acidic, neutralize carefully with saturated Sodium Bicarbonate (

) before adding to the waste container to prevent MOM hydrolysis.

Solvent Compatibility: Ensure the carrier solvent is compatible with halogenated streams

(e.g., DCM, Chloroform, Ethyl Acetate).

Phase 2: Containerization & Labeling
Primary Container: Screw-top container (polyethylene or glass). Ensure the cap has a

chemically resistant liner (PTFE).

Labeling: Adhere to US EPA or local regulatory standards.

Must Include: Full chemical name (no abbreviations like "MOM-Pyridine").
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Hazard Checkboxes: [x] Toxic, [x] Irritant.

Constituents: List "2-Chloro-4-iodo-5-(methoxymethoxy)pyridine" and any solvents

(e.g., "Dichloromethane 90%").

Phase 3: Storage & Pickup
Store in a Satellite Accumulation Area (SAA).

Secondary Containment: Essential. Use a polyethylene tray to catch potential leaks.

Segregation: Keep physically separate from Acid Waste carboys to prevent accidental cross-

mixing during transfer.

Visual Workflow: Disposal Decision Tree
The following diagram illustrates the critical decision pathways for disposing of this specific

compound, emphasizing the acid-check step to prevent formaldehyde generation.
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Waste Generation:
2-Chloro-4-iodo-5-(methoxymethoxy)pyridine

Physical State?

Solid Waste

Solid

Liquid/Solution

Dissolved

Container: Wide-Mouth Jar
Label: Hazardous Solid - Toxic

pH Check
(Is it Acidic?)

ACTION: Neutralize with
Sat. NaHCO3

Yes (pH < 7)

Container: Halogenated Solvent Carboy
(HDPE/Glass)

No (pH >= 7)

After Neutralization

Final Verification:
NO Acids, NO Oxidizers

Shipment:
RCRA Halogenated Waste

Click to download full resolution via product page

Figure 1: Decision logic for safe disposal, prioritizing the prevention of MOM-group hydrolysis.
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Regulatory & Compliance Data
Regulatory Body Classification Code/Note

US EPA (RCRA) Hazardous Waste

D038 (Pyridine)* / F002 (if

spent halogenated solvent

involved) 3

DOT (Transport) Toxic Solid/Liquid, Organic
UN 2811 (Toxic Solid) or UN

2810 (Toxic Liquid)

GHS Hazards Acute Toxicity, Irritant H302, H315, H319 4

*Note: While D038 specifically refers to Pyridine, halogenated derivatives are often managed

under the same strict protocols due to structural similarity and toxicity profiles.

Emergency Procedures
In the event of a spill or exposure during disposal:

Spill: Do not clean up with paper towels if the material is acidic (fire/gas risk). Use a

commercial spill pillow or inert absorbent (Vermiculite/Sand).

Skin Contact: Wash immediately with soap and water.[4] The MOM group does not increase

dermal absorption significantly, but the halogenated pyridine core is a skin irritant and

potential sensitizer.

Inhalation: If formaldehyde odor is detected (pungent, pickle-like smell) near the waste

container, evacuate the area and notify EHS immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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